- Synthesis of further amino-halogen-substituted phenyl aminoethanols, Arzneimittel-Forschung, 1984, , 1612-24
Cas no 97760-81-1 (1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone)
97760-81-1 structure
Product Name:1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone
CAS No:97760-81-1
MF:C9H10ClNO
MW:183.634801387787
CID:1002268
Update Time:2023-09-05
1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone
- 1-(4-Amino-3-chloro-5-methylphenyl)ethanone
- 1-(4-Amino-3-chloro-5-methylphenyl)ethanone (ACI)
- 1-(4-Amino-3-chloro-5-methylphenyl)ethan-1-one
-
- Inchi: 1S/C9H10ClNO/c1-5-3-7(6(2)12)4-8(10)9(5)11/h3-4H,11H2,1-2H3
- InChI Key: ITKZXASARBMDDH-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=C(C)C(N)=C(Cl)C=1
Computed Properties
- Exact Mass: 183.045
- Monoisotopic Mass: 183.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone Production Method
Production Method 1
Reaction Conditions
Reference
1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone Preparation Products
1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
97760-81-1 (1-(4-Amino-3-chloro-5-methyl-phenyl)-ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk